Cas no 61214-23-1 (1H-Isoindol-1-one, 2,3-dihydro-2-propyl-)

• Product Name: 1H-Isoindol-1-one, 2,3-dihydro-2-propyl-
• CAS No: 61214-23-1
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 1626123
• Update Time: 2024-08-30

1H-Isoindol-1-one, 2,3-dihydro-2-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindol-1-one, 2,3-dihydro-2-propyl-

• Inchi： 1S/C11H13NO/c1-2-7-12-8-9-5-3-4-6-10(9)11(12)13/h3-6H,2,7-8H2,1H3
• InChI Key： CSTLMZMSCCVIIW-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)CN1CCC

Computed Properties

• Exact Mass: 175.09979

Experimental Properties

• Density: 1.094±0.06 g/cm3(Predicted)
• Boiling Point: 313.8±31.0 °C(Predicted)
• PSA: 20.31
• pka: -1.17±0.20(Predicted)